Cas no 898439-98-0 (5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one)

• Product Name: 5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one
• CAS No: 898439-98-0
• MF: C₂₄H₂₅FN₂O₄
• MW: 424.464709997177
• CID: 5484219
• Update Time: 2025-11-01

5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluorophenyl)methoxy]-2-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one
• 5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one

• Inchi： 1S/C24H25FN2O4/c1-29-21-8-6-20(7-9-21)27-12-10-26(11-13-27)15-22-14-23(28)24(17-30-22)31-16-18-2-4-19(25)5-3-18/h2-9,14,17H,10-13,15-16H2,1H3
• InChI Key： DMQKHQGJGDBSNS-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=C(OC)C=C3)CC2)OC=C(OCC2=CC=C(F)C=C2)C(=O)C=1

Additional information on 5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one

Professional Introduction to Compound with CAS No. 898439-98-0 and Product Name: 5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one

The compound with the CAS number 898439-98-0 and the product name 5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a fluorophenyl moiety and a piperazine ring, makes it a promising candidate for further exploration in developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate fluorine atoms. The fluorophenyl substituent in this compound is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. This feature has been extensively studied in the context of oncology and central nervous system (CNS) disorders, where fluorinated compounds have shown remarkable efficacy. The piperazine ring, another key structural element, is commonly found in bioactive molecules due to its ability to modulate receptor interactions and improve solubility.

The synthesis of 5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. The pyranone core provides a versatile scaffold for further derivatization, allowing chemists to tailor the molecule's properties for specific biological targets. The methoxy and methylene groups attached to the piperazine ring introduce additional sites for functionalization, enabling the creation of analogs with enhanced pharmacological activity.

Recent studies have highlighted the importance of fluorinated piperazine derivatives in the treatment of neurological disorders. The compound's structural similarity to known CNS active agents suggests that it may exhibit properties such as serotonin receptor modulation or dopaminergic activity. Preliminary computational studies have indicated that the molecule could interact with various binding pockets on target proteins, making it a valuable scaffold for structure-based drug design. Additionally, the fluorophenyl moiety may contribute to its ability to cross the blood-brain barrier, a critical factor for CNS drugs.

The potential therapeutic applications of this compound are further supported by its chemical stability and compatibility with various synthetic methodologies. Its robustness under different reaction conditions makes it an attractive candidate for large-scale production and clinical trials. Researchers are particularly interested in exploring its efficacy in conditions such as depression, anxiety disorders, and neurodegenerative diseases, where modulation of neurotransmitter systems is crucial.

Advances in spectroscopic techniques have enabled detailed characterization of 5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one, providing insights into its molecular structure and dynamics. NMR spectroscopy has been instrumental in confirming the connectivity of atoms and identifying hydrogen bonding interactions within the molecule. Mass spectrometry has revealed high precision in its molecular weight determination, supporting its identity as per the CAS number 898439-98-0. These analytical methods are essential for ensuring the compound's purity and consistency before proceeding to biological evaluations.

The integration of computational chemistry tools has revolutionized drug discovery by allowing virtual screening of vast chemical libraries. In silico studies have been employed to predict the binding affinity of this compound to various biological targets, including G-protein coupled receptors (GPCRs) and enzymes implicated in neurological disorders. These simulations have provided valuable insights into potential drug-receptor interactions, guiding experimental design and optimizing lead optimization strategies.

In conclusion, 5-(4-fluorophenyl)methoxy-2-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-4H-pyran-4-one represents a promising candidate for further development in pharmaceutical research. Its unique structural features, including the fluorophenyl moiety and piperazine ring, position it as a versatile scaffold for designing novel therapeutic agents targeting neurological disorders. Ongoing studies aim to elucidate its pharmacological profile and explore its potential clinical applications through both experimental and computational approaches.